1H-Azepinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)hexahydro-1-methyl-, bromide

• CAS RN: 124898-74-4
• Molecular Formula: C37H63BrN2O4
• Molecular Weight: 679.8 g/mol
• IUPAC Name: [(2S,3S,5S,10S,13S,16S,17R)-3-acetyloxy-10,13-dimethyl-16-(1-methylazepan-1-ium-1-yl)-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] butanoate;bromide
• InChI: InChI=1S/C37H63N2O4.BrH/c1-6-14-34(41)43-35-32(39(5)21-12-7-8-13-22-39)24-30-28-16-15-27-23-33(42-26(2)40)31(38-19-10-9-11-20-38)25-37(27,4)29(28)17-18-36(30,35)3;/h27-33,35H,6-25H2,1-5H3;1H/q+1;/p-1/t27-,28?,29?,30?,31-,32-,33-,35-,36-,37-;/m0./s1
• InChI Key: FSUUHDJFCJPZOU-AZEHQEOFSA-M
• Isomeric SMILES: CCCC(=O)O[C@H]1[C@H](CC2[C@@]1(CCC3C2CC[C@@H]4[C@@]3(C[C@@H]([C@H](C4)OC(=O)C)N5CCCCC5)C)C)[N+]6(CCCCCC6)C.[Br-]
• SMILES: CCCC(=O)OC1C(CC2C1(CCC3C2CCC4C3(CC(C(C4)OC(=O)C)N5CCCCC5)C)C)[N+]6(CCCCCC6)C.[Br-]
• synonyms: ORG 9991; ORG-9991

Description

1H-Azepinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)hexahydro-1-methyl-, bromide, also known as 1H-Azepinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)hexahydro-1-methyl-, bromide, is a useful research compound. Its molecular formula is C37H63BrN2O4 and its molecular weight is 679.8 g/mol. The purity is usually 95%.
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